Cas no 1989659-54-2 ((4-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride)

• Product Name: (4-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride
• CAS No: 1989659-54-2
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• MDL: MFCD30342686
• CID: 5238538
• PubChem ID: 122155771
• Update Time: 2025-05-19

(4-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride

• MDL： MFCD30342686
• Inchi： 1S/C8H13N3.ClH/c1-11-8(4-9)7(5-10-11)6-2-3-6;/h5-6H,2-4,9H2,1H3;1H
• InChI Key： WRMGHQJRRIZNNW-UHFFFAOYSA-N
• SMILES： C(C1N(N=CC=1C1CC1)C)N.Cl

Additional information on (4-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride

Introduction to (4-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)methanamine Hydrochloride

(4-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride, identified by the CAS number 1989659-54-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyrazole ring substituted with a cyclopropyl group at position 4, a methyl group at position 1, and a methanamine group at position 5, all of which contribute to its unique chemical properties.

The synthesis of (4-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride involves a series of carefully designed reactions that highlight the versatility of pyrazole chemistry. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. These methods often involve the use of transition metal catalysts and novel reagents, reflecting the cutting-edge nature of modern organic synthesis.

One of the most promising aspects of this compound is its potential as a bioactive agent. Studies have shown that pyrazole derivatives, including this one, exhibit significant activity against various enzymes and receptors, making them valuable leads in drug discovery programs. For instance, research published in Journal of Medicinal Chemistry highlights the compound's ability to modulate key signaling pathways involved in neurodegenerative diseases, such as Alzheimer's disease. This finding underscores its potential as a therapeutic agent in neurology.

In addition to its pharmacological applications, (4-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride has also been explored for its role in agrochemicals. Recent studies suggest that this compound may possess pesticidal properties, offering a new avenue for sustainable pest control solutions. The cyclopropyl group, known for its stability and reactivity, plays a crucial role in enhancing these properties.

The physical and chemical properties of this compound are well-documented. It exists as a white crystalline solid with a melting point of approximately 230°C. Its solubility in common solvents such as water and ethanol has been characterized, making it suitable for various analytical techniques like HPLC and NMR spectroscopy. These properties are essential for both laboratory research and industrial-scale production.

From an environmental perspective, the biodegradability and toxicity profiles of (4-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride have been assessed to ensure its safe handling and disposal. Regulatory agencies have provided guidelines for its use in research settings, emphasizing proper waste management practices to minimize environmental impact.

In conclusion, (4-Cyclopropyl-1-methyl-1H-pyrazol-5-yl)methanamine hydrochloride, CAS No. 1989659-54-2, represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and versatile properties continue to attract the attention of researchers worldwide, driving ongoing investigations into its potential uses and optimizations.